2-[2-[(4-Phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid

• IUPAC Name: 2-[2-[(4-phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid
• InChI: InChI=1S/C26H19N3O3/c30-25(23-12-6-4-10-21(23)22-11-5-7-13-24(22)26(31)32)27-18-14-16-20(17-15-18)29-28-19-8-2-1-3-9-19/h1-17H,(H,27,30)(H,31,32)
• InChI Key: ZDVSRIGRNGHUGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O
• Molecular Formula: C26H19N3O3
• DSSTOX Substance ID: DTXSID001041247
• Molecular Weight: 421.4 g/mol
• CAS RN: 7009-12-3

Description

2-[2-[(4-Phenyldiazenylphenyl)carbamoyl]phenyl]benzoic acid, commonly known as PDPB, is a chemical compound that has gained significant attention in scientific research. It is a member of the azobenzene family, which is known for its photochromic properties. PDPB is synthesized through a multi-step process that involves the reaction of various reagents. Additionally, it will list future directions for research on this compound.

Mechanism of Action

The mechanism of action of PDPB is not fully understood. However, it is believed that the photochromic properties of PDPB are due to the reversible trans-cis isomerization of the azobenzene group. This isomerization occurs in response to light, which causes a change in the electronic structure of the molecule and a subsequent change in color.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of PDPB. However, it has been shown to be non-toxic to cells and has been used in cell culture experiments. Additionally, PDPB has been shown to have potential applications in the development of drug delivery systems.

Advantages and Limitations for Lab Experiments

One of the primary advantages of PDPB for lab experiments is its photochromic properties. This property allows for the development of photoresponsive materials and molecular switches. Additionally, PDPB is relatively easy to synthesize and is non-toxic to cells.
One limitation of PDPB is its stability. PDPB is sensitive to light and can degrade over time, which can affect the accuracy of experiments. Additionally, PDPB has limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on PDPB. One area of research is the development of new photoresponsive materials and molecular switches using PDPB. Additionally, PDPB has potential applications in the development of drug delivery systems and biosensors. Further research is needed to fully understand the mechanism of action of PDPB and its potential applications in these areas.

Synthesis Methods

PDPB is synthesized through a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-phenyldiazenylaniline with 2-nitrobenzoyl chloride to form 2-[2-(4-phenyldiazenylphenyl)carbamoyl]benzoic acid. This intermediate is then reacted with thionyl chloride to form 2-[2-(4-phenyldiazenylphenyl)carbamoyl]benzoyl chloride. Finally, this compound is reacted with sodium hydroxide to form PDPB.

Scientific Research Applications

PDPB has been used in scientific research for a variety of purposes. One of the primary applications of PDPB is in the field of photochromism. PDPB exhibits reversible photochromism, which means it can change color in response to light. This property has been utilized in the development of photoresponsive materials, such as photochromic polymers and liquid crystals.
Another application of PDPB is in the field of molecular switches. PDPB can undergo a reversible trans-cis isomerization in response to light, which makes it a suitable candidate for use in molecular switches. These switches have potential applications in the development of nanotechnology and molecular electronics.